N-(4-Hydroxymethylbenzyl)trifluoroacetamide
Overview
Description
“N-(4-Hydroxymethylbenzyl)trifluoroacetamide” is a chemical compound with the molecular formula C10H10F3NO2 and a molecular weight of 233.19 . It is used in proteomics research .
Molecular Structure Analysis
“N-(4-Hydroxymethylbenzyl)trifluoroacetamide” contains a total of 26 bonds; 16 non-H bonds, 7 multiple bonds, 3 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 secondary amide (aliphatic), 1 hydroxyl group, and 1 primary alcohol .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(4-Hydroxymethylbenzyl)trifluoroacetamide” are not fully detailed in the available resources. Its molecular formula is C10H10F3NO2 and it has a molecular weight of 233.19 .Scientific Research Applications
Proteomics Research
N-(4-Hydroxymethylbenzyl)trifluoroacetamide: is utilized in proteomics research due to its ability to modify proteins and peptides. It is particularly useful in the study of protein structure and function, as well as in the identification of protein interactions within the cell .
Biochemical Assays
In biochemical assays, this compound serves as a reagent for the selective modification of amino groups. This is essential for investigating enzyme activities, receptor-ligand interactions, and other biochemical pathways .
Medical Research
While not intended for diagnostic or therapeutic use, N-(4-Hydroxymethylbenzyl)trifluoroacetamide is a valuable tool in medical research. It aids in the development of assays that can lead to the discovery of biomarkers for various diseases .
Pharmaceutical Development
In the pharmaceutical industry, this chemical is used as a building block for the synthesis of more complex molecules. Its role in the development of new drugs is critical, especially in the early stages of drug discovery .
Analytical Chemistry
Analytical chemists employ N-(4-Hydroxymethylbenzyl)trifluoroacetamide for its properties in chromatography and mass spectrometry. It helps in the accurate measurement of chemical substances within a sample .
Organic Synthesis
This compound is also significant in organic synthesis. It acts as a protecting group for amines, which is a fundamental step in the synthesis of various organic compounds .
Industrial Applications
Although primarily used for research, N-(4-Hydroxymethylbenzyl)trifluoroacetamide has potential industrial applications. It could be used in the manufacturing of specialty chemicals where precise chemical modifications are required .
Reference Standards
Lastly, it serves as a reference standard in quality control processes. Laboratories use it to ensure the consistency and reliability of their chemical analyses and experiments .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2,2,2-trifluoro-N-[[4-(hydroxymethyl)phenyl]methyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F3NO2/c11-10(12,13)9(16)14-5-7-1-3-8(6-15)4-2-7/h1-4,15H,5-6H2,(H,14,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRPKWGMIAIWOJL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC(=O)C(F)(F)F)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40578879 |
Source
|
| Record name | 2,2,2-Trifluoro-N-{[4-(hydroxymethyl)phenyl]methyl}acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40578879 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-Hydroxymethylbenzyl)trifluoroacetamide | |
CAS RN |
171723-95-8 |
Source
|
| Record name | 2,2,2-Trifluoro-N-{[4-(hydroxymethyl)phenyl]methyl}acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40578879 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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